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molecular formula C10H13BrO B1266837 1-(3-Bromopropyl)-3-methoxybenzene CAS No. 6943-97-1

1-(3-Bromopropyl)-3-methoxybenzene

Cat. No. B1266837
CAS RN: 6943-97-1
M. Wt: 229.11 g/mol
InChI Key: LISAIUHOJQKVHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08129361B2

Procedure details

Compound 16-1 (2.00 g) was dissolved in methylene chloride (50 ml), triphenylphosphine (3.58 g) and N-bromosuccinimide (2.40 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr, and further at room temperature for 15 hr. The reaction mixture was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (100 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (2.07 g) as a pale-yellow oil.
Name
Compound 16-1
Quantity
2 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
50 mL
Type
solvent
Reaction Step One
Name
triphenylphosphine
Quantity
3.58 g
Type
reactant
Reaction Step Two
Name
N-bromosuccinimide
Quantity
2.4 g
Type
reactant
Reaction Step Two
Name
product

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:9][CH2:10][CH2:11]O)[CH:6]=[CH:7][CH:8]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Br:32]N1C(=O)CCC1=O>C(Cl)Cl>[Br:32][CH2:11][CH2:10][CH2:9][C:5]1[CH:6]=[CH:7][CH:8]=[C:3]([O:2][CH3:1])[CH:4]=1

Inputs

Step One
Name
Compound 16-1
Quantity
2 g
Type
reactant
Smiles
COC=1C=C(C=CC1)CCCO
Name
methylene chloride
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
triphenylphosphine
Quantity
3.58 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
N-bromosuccinimide
Quantity
2.4 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred under ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
cooling for 1 hr
Duration
1 h
WASH
Type
WASH
Details
The reaction mixture was washed with water and saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
Diethyl ether (100 ml) was added
FILTRATION
Type
FILTRATION
Details
the precipitated triphenylphosphine oxide was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
The concentrate of the filtrate
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography (hexane alone)

Outcomes

Product
Details
Reaction Time
 15 h
Name
product
Type
product
Smiles
BrCCCC1=CC(=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.07 g
YIELD: CALCULATEDPERCENTYIELD 75.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.